molecular formula C8H16ClNO3 B6255182 methyl 2-amino-3-(oxolan-2-yl)propanoate hydrochloride CAS No. 2751610-43-0

methyl 2-amino-3-(oxolan-2-yl)propanoate hydrochloride

Cat. No. B6255182
CAS RN: 2751610-43-0
M. Wt: 209.7
InChI Key:
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Description

Methyl 2-amino-3-(oxolan-2-yl)propanoate hydrochloride, also known as methyl 2-amino-3-hydroxypropanoate hydrochloride (MHP-HCl), is an organic compound that has a wide range of applications in the scientific research and laboratory settings. It is a white, crystalline solid that is soluble in water and other organic solvents. MHP-HCl is used as a reagent in organic synthesis, as a catalyst in enzymatic reactions, and as a substrate for the synthesis of various compounds. It has also been used in the study of biochemical and physiological processes.

Scientific Research Applications

MHP-HCl has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in enzymatic reactions, and as a substrate for the synthesis of various compounds. It has also been used in the study of biochemical and physiological processes, such as the regulation of cell growth and differentiation. It has been used to study the effects of drugs on the central nervous system, and to study the effects of hormones on various organs and tissues.

Mechanism of Action

MHP-HCl acts as a substrate for the enzymes that catalyze the synthesis of various compounds. It is also a substrate for the enzymes that catalyze the breakdown of various compounds. In addition, it can act as a catalyst for the enzymatic reactions that occur in the body.
Biochemical and Physiological Effects
MHP-HCl has been shown to have a variety of biochemical and physiological effects. It has been shown to have an inhibitory effect on the activity of certain enzymes, such as tyrosine hydroxylase, which is involved in the synthesis of dopamine, norepinephrine, and epinephrine. It has also been shown to have an inhibitory effect on the activity of certain proteins, such as cyclin-dependent kinase 2, which is involved in cell division. In addition, it has been shown to have an inhibitory effect on the activity of certain hormones, such as insulin, which is involved in the regulation of glucose metabolism.

Advantages and Limitations for Lab Experiments

MHP-HCl has several advantages for use in laboratory experiments. It is a relatively stable compound, and it is soluble in water and other organic solvents. It can be used as a substrate for the synthesis of various compounds, and it can be used as a catalyst for enzymatic reactions. In addition, it can be used to study the effects of drugs on the central nervous system, and to study the effects of hormones on various organs and tissues.
However, there are also some limitations to the use of MHP-HCl in laboratory experiments. It is not stable at high temperatures, and it can be toxic to humans in large doses. In addition, it is not suitable for use in studies involving animals, as it can cause adverse effects.

Future Directions

MHP-HCl has a wide range of applications in scientific research and laboratory settings. In the future, it could be used to study the effects of drugs on the central nervous system, and to study the effects of hormones on various organs and tissues. In addition, it could be used to study the effects of environmental pollutants on the body, and to study the effects of genetic mutations on the body. It could also be used to study the effects of drugs on the immune system, and to study the effects of drugs on the cardiovascular system. Finally, it could be used to study the effects of drugs on the metabolism, and to study the effects of drugs on the development of cancer.

Synthesis Methods

MHP-HCl is synthesized by reacting 2-amino-3-hydroxypropanoic acid with hydrochloric acid. The reaction is catalyzed by an acid, such as sulfuric acid or hydrochloric acid, and proceeds via a nucleophilic substitution reaction. The reaction produces MHP-HCl in a crystalline form.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-amino-3-(oxolan-2-yl)propanoate hydrochloride involves the reaction of 2-oxolane carboxylic acid with methylamine, followed by the addition of 2-bromo-1-propanol and subsequent hydrolysis to yield the final product.", "Starting Materials": [ "2-oxolane carboxylic acid", "methylamine", "2-bromo-1-propanol", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: React 2-oxolane carboxylic acid with excess methylamine in diethyl ether to form methyl 2-oxolanylacetamide.", "Step 2: Add 2-bromo-1-propanol to the reaction mixture and reflux for several hours to yield methyl 2-amino-3-(oxolan-2-yl)propanoate.", "Step 3: Hydrolyze the product with hydrochloric acid and heat under reflux to form the hydrochloride salt of methyl 2-amino-3-(oxolan-2-yl)propanoate.", "Step 4: Neutralize the reaction mixture with sodium hydroxide and extract the product with diethyl ether.", "Step 5: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain the final product as a white solid." ] }

CAS RN

2751610-43-0

Product Name

methyl 2-amino-3-(oxolan-2-yl)propanoate hydrochloride

Molecular Formula

C8H16ClNO3

Molecular Weight

209.7

Purity

0

Origin of Product

United States

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